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Compound of Interest

Compound Name:
6-Chloro-3-methoxypyridazine-4-

carboxamide

CAS No.: 34127-26-9

Cat. No.: B3351210

Get Quote

Executive Summary & Immediate Classification
6-Chloro-3-methoxypyridazine-4-carboxamide is a halogenated heteroaromatic intermediate

often used in medicinal chemistry (kinase inhibitor scaffolds).[1] For disposal purposes, it is

classified as Halogenated Organic Waste.[1]

Critical Directive: Do NOT dispose of this compound down the drain or in general trash. Due to

the chlorine substituent on the pyridazine ring, this material requires high-temperature

incineration to prevent the formation of toxic byproducts and to comply with EPA RCRA

standards for halogenated organic compounds (HOCs).[1]
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Parameter Operational Status

Waste Stream Halogenated Organic (Solid or Liquid)

RCRA Status Characteristic Hazardous Waste (Toxic/Irritant)

Disposal Method
High-Temperature Incineration (with HCl

scrubbing)

Primary Hazard Skin/Eye Irritant, Potential Acute Toxicity (Oral)

Hazard Identification & Technical Rationale
To ensure safety, you must understand the chemical causality behind these protocols.

The Halogen Factor (Chloro- group): The presence of chlorine at the C6 position mandates

segregation from non-halogenated solvents.[1] Incineration of chlorinated organics

generates hydrogen chloride (HCl) gas.[1] Licensed disposal facilities use specific scrubbers

to neutralize this; standard municipal incinerators do not.[1]

The Nitrogen Factor (Pyridazine/Carboxamide): The pyridazine ring is nitrogen-rich.[1] While

generally stable, mixing this waste with strong oxidizing agents (e.g., concentrated nitric

acid, peroxides) in a waste container can lead to exothermic decomposition or the release of

nitrogen oxides (

).[1]

Bioactivity: As a pharmaceutical intermediate, treat the compound as potentially bioactive.[1]

Double-gloving is required to prevent transdermal absorption.[1]

Personal Protective Equipment (PPE) Matrix
Before handling waste, verify the following PPE is donned.
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PPE Type Specification Rationale

Gloves
Nitrile (Double-gloved) or

Laminate

Prevents permeation of

organic solutions.[1]

Eye Protection Chemical Splash Goggles
Protects against dust or splash

hazards (H319).[1]

Respiratory
N95 (Solids) or Fume Hood

(Liquids)

Prevents inhalation of

dust/aerosols (H335).[1]

Body
Lab Coat (Buttoned) + Long

Pants

Minimizes skin exposure

surface area.[1]

Step-by-Step Disposal Protocol
A. Solid Waste (Pure Compound or Precipitate)
Applicable for: Expired reagents, reaction solids, contaminated weighing boats.[1]

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) or glass jar.[1]

Avoid metal containers due to potential corrosion from residual hydrolysis.[1]

Transfer: Transfer the solid waste into the container inside a fume hood to control dust.

Labeling:

Write the Full Chemical Name: "6-Chloro-3-methoxypyridazine-4-carboxamide".

Do not use abbreviations or structural formulas alone.

Check the box for "Solid" and "Toxic".[1]

Debris: Contaminated gloves, paper towels, and weigh boats should be double-bagged in

clear hazardous waste bags and tagged as "Contaminated Debris - Halogenated."[1]

B. Liquid Waste (Reaction Mixtures/Mother Liquors)
Applicable for: Compound dissolved in DCM, Ethyl Acetate, DMSO, etc.[1]
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Segregation (The Critical Step):

If dissolved in a halogenated solvent (e.g., Dichloromethane): Pour into the Halogenated

Waste carboy.[1]

If dissolved in a non-halogenated solvent (e.g., Methanol, DMSO): STILL pour into the

Halogenated Waste carboy.[1]

Why? The solute (6-Chloro...) contains chlorine.[1] Adding it to a non-halogenated stream

contaminates the entire volume, forcing the facility to treat the whole container as

halogenated (more expensive and chemically distinct).[1]

pH Check: Ensure the solution is neutral (pH 6-8). If the reaction involved acid/base steps,

neutralize before adding to the waste carboy to prevent container pressurization.[1]

Cap & Tag: Secure the cap immediately. Fill out the waste tag with the solvent composition

AND the solute name.[1]

Decision Logic & Workflow (Visual)
The following diagram illustrates the decision process for segregating this specific compound.
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Waste: 6-Chloro-3-methoxypyridazine-4-carboxamide

Physical State?

Solid / Pure Substance

Solid

Dissolved in Solution

Liquid

Container: Wide-Mouth HDPE/Glass Is the Solvent Halogenated?

Tag as 'Hazardous Solid - Toxic'
Ship for Incineration Yes (e.g., DCM, Chloroform) No (e.g., DMSO, MeOH)

DISPOSE IN HALOGENATED WASTE STREAM
(Solute renders stream halogenated)

Contaminates Stream

Click to download full resolution via product page

Figure 1: Decision tree for segregating 6-Chloro-3-methoxypyridazine-4-carboxamide
waste. Note that liquid solutions default to the Halogenated stream regardless of the solvent

used.

Emergency Procedures: Spills
Scenario: You drop a vial containing 5g of solid 6-Chloro-3-methoxypyridazine-4-
carboxamide.
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Evacuate & Ventilate: Clear the immediate area.[1] If outside a hood, ensure lab ventilation is

active.[1]

PPE Upgrade: Wear safety goggles, a lab coat, and double nitrile gloves.[1] If dust is visible

in the air, use an N95 respirator.[1]

Containment (Dry Spill):

Do not use water (creates a spreadable slurry).[1]

Cover the spill with a damp paper towel (to suppress dust) or use a specialized dry spill

pad.[1]

Scoop the material using a plastic spatula into a wide-mouth waste jar.[1]

Decontamination: Wipe the surface with a soap/water solution, followed by an ethanol wipe.

[1] Dispose of all wipes in the "Solid Hazardous Waste" bin.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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